Cas no 956411-60-2 (1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 956411-60-2
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 3099740
• PubChem ID: 2529519
• Update Time: 2025-04-21

1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• SR-01000288957
• CHEMBL1384615
• Z57036323
• EN300-55993
• 1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylicacid
• GNB41160
• HMS2655L15
• SR-01000288957-1
• 1-(2-cyanoethyl)-3-(3,4-dimethylphenyl)pyrazole-4-carboxylic Acid
• HMS1594N22
• MLS000676311
• AKOS001082715
• SMR000300668
• 956411-60-2

• Inchi： 1S/C15H15N3O2/c1-10-4-5-12(8-11(10)2)14-13(15(19)20)9-18(17-14)7-3-6-16/h4-5,8-9H,3,7H2,1-2H3,(H,19,20)
• InChI Key： KROXHSATNMOIDD-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CCC#N)N=C1C1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 269.116426730Da
• Monoisotopic Mass: 269.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles